3-Methoxy-2,2,4,4-tetramethylcyclobutan-1-amine;hydrochloride

• IUPAC Name: 3-methoxy-2,2,4,4-tetramethylcyclobutan-1-amine;hydrochloride
• InChI: InChI=1S/C9H19NO.ClH/c1-8(2)6(10)9(3,4)7(8)11-5;/h6-7H,10H2,1-5H3;1H
• InChI Key: YRBPYAADGSAOFX-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(C1OC)(C)C)N)C.Cl
• Molecular Formula: C9H20ClNO
• Molecular Weight: 193.71 g/mol
• CAS No.: 2344685-70-5

Description

3-Methoxy-2,2,4,4-tetramethylcyclobutan-1-amine hydrochloride is a cyclobutane-based small molecule featuring a methoxy group at position 3 and four methyl groups at positions 2,2,4,2. The hydrochloride salt enhances its stability and solubility for laboratory applications. It is marketed as a versatile scaffold for synthetic chemistry and pharmacological research, with a molecular formula of C₉H₂₀ClNO (calculated based on substituents and cyclobutane backbone) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methoxy-2,2,4,4-tetramethylcyclobutan-1-amine;hydrochloride typically involves the following steps:

Formation of the Cyclobutane Ring: The cyclobutane ring can be synthesized through a cycloaddition reaction involving suitable precursors.

Introduction of Methoxy Group: The methoxy group is introduced via a nucleophilic substitution reaction using methanol and a suitable leaving group.

Amine Functionalization: The amine group is introduced through a reductive amination process, where an aldehyde or ketone precursor is reacted with ammonia or an amine in the presence of a reducing agent.

Hydrochloride Formation: The final step involves the conversion of the free amine to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and process optimization to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Methoxy-2,2,4,4-tetramethylcyclobutan-1-amine;hydrochloride can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a carbonyl compound.

Reduction: The amine group can be reduced to form a secondary or tertiary amine.

Substitution: The methoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as halides or thiols in the presence of a base.

Major Products

Oxidation: Formation of carbonyl compounds such as ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted cyclobutane derivatives.

Scientific Research Applications

3-Methoxy-2,2,4,4-tetramethylcyclobutan-1-amine;hydrochloride has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Methoxy-2,2,4,4-tetramethylcyclobutan-1-amine;hydrochloride involves its interaction with specific molecular targets and pathways. The methoxy and amine groups play a crucial role in its binding affinity and reactivity with biological molecules. The compound may act as an enzyme inhibitor or receptor agonist/antagonist, depending on the context of its application.

Comparison with Similar Compounds

3-Methoxy-2,2,4-trimethylcyclobutan-1-amine Hydrochloride (CAS: 1432681-82-7)

• Structure : Differs by lacking one methyl group at position 3.
• Molecular Formula: C₈H₁₈ClNO.
• Properties : Lower molecular weight (179.69 g/mol) vs. the target compound (~193.7 g/mol). Predicted collision cross-section (CCS) values for its [M+H]+ adduct are 133.1 Ų , suggesting a compact conformation .
• Applications : Similar use as a research scaffold but priced lower (€675/50mg vs. €735/50mg for the target compound) .

(1R,3R)-3-Methoxycyclobutan-1-amine Hydrochloride

• Structure : Contains a methoxy group but lacks methyl substitutions.
• Molecular Formula: C₅H₁₁ClNO.
• Properties: Simpler structure with lower steric hindrance; molecular weight 137.61 g/mol. No CCS data available.
• Synthesis : Likely synthesized via stereoselective methods, similar to BF₃·OEt₂-mediated reactions described for α-methyl-β-methoxy carboxylic compounds .

3-Methoxy-3-methylbutan-2-amine Hydrochloride

• Structure : A linear butane derivative with methoxy and methyl groups.
• Molecular Formula: C₆H₁₅ClNO.
• Properties : Open-chain structure reduces ring strain but increases conformational flexibility. InChIKey: AHSFBCVORJGQNR-UHFFFAOYSA-N .

Functional Analogues

Methoxisopropamine Hydrochloride (Item No. 31545)

• Structure : Arylcyclohexylamine with a methoxyphenyl group.
• Molecular Formula: C₁₆H₂₃NO₂·HCl.
• Applications : Used as an analytical reference standard in forensic research, contrasting with the cyclobutane-based target compound’s role in synthetic chemistry .

Methyl 1-(methylamino)cyclobutanecarboxylate Hydrochloride

• Structure: Cyclobutane with a methylamino group and ester functionality.
• Synthesis: Prepared via sodium hydride-mediated methylation, analogous to methods for methylamino-substituted cyclobutanes .
• Applications : Intermediate in peptide mimetics, differing from the target compound’s scaffold utility .

Comparative Physicochemical Data

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CCS [M+H]+ (Ų)	Price (50mg)
3-Methoxy-2,2,4,4-tetramethylcyclobutan-1-amine HCl	C₉H₂₀ClNO	~193.7	N/A	€735
3-Methoxy-2,2,4-trimethylcyclobutan-1-amine HCl	C₈H₁₈ClNO	179.69	133.1	€675
3-Methoxy-3-methylbutan-2-amine HCl	C₆H₁₅ClNO	151.64	N/A	N/A

Key Differentiators

Synthetic Complexity : Additional methyl groups require precise regioselective methylation, increasing synthesis difficulty vs. simpler cyclobutane derivatives .

Cost : Higher price reflects synthetic challenges and niche applications in drug discovery .

Research and Industrial Relevance

• Drug Discovery : The rigid cyclobutane core is valuable for designing conformationally restricted pharmacophores.
• Material Science : Methyl and methoxy groups may influence crystallinity in polymer matrices.

Q & A

Q. What strategies evaluate synergistic effects when combined with other neuroactive compounds?

• Design : Isobolographic analysis determines additive/synergistic interactions in murine models of neuropathic pain. Fractional inhibitory concentration (FIC) indices guide dose ratios. RNA-seq profiles hippocampal gene expression post-coadministration .